1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine
Overview
Description
1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine is a chemical compound that is widely used in scientific research for its potential therapeutic properties. It is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The exact mechanism of action of 1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain. It has been shown to have an affinity for several receptors, including the sigma-1 receptor, which is involved in the regulation of mood, anxiety, and pain.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine has a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which may make it useful in the treatment of neurodegenerative diseases. It has also been shown to have anti-inflammatory effects, which could be beneficial in the treatment of conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine in lab experiments is that it is relatively easy to synthesize, making it readily available for research purposes. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
There are many potential future directions for research on 1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine. Some possible areas of study include its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as its potential as an analgesic for the treatment of chronic pain. Additionally, further research could be done to elucidate the compound's mechanism of action and to identify any potential side effects or toxicity.
Synthesis Methods
The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine involves a multi-step process that begins with the reaction of 2,3-dihydroindene with ethylene glycol in the presence of a catalyst. This is followed by a series of reactions that ultimately result in the formation of the final product.
Scientific Research Applications
1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic properties. Some of the areas where this compound has been studied include cancer treatment, neuroprotection, and pain management.
properties
IUPAC Name |
1-(2,3-dihydro-1H-inden-2-yl)-4-methylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2/c1-15-6-8-16(9-7-15)14-10-12-4-2-3-5-13(12)11-14/h2-5,14H,6-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDPYXEGJWPVSKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2CC3=CC=CC=C3C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5455612 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-[(2-cyclohexylacetyl)oxy]-2-pyridinecarboximidamide](/img/structure/B5812710.png)
![ethyl 1-{[(2,3-dimethylphenyl)amino]carbonothioyl}-4-piperidinecarboxylate](/img/structure/B5812717.png)
![6-chloro-4-[2-(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl]-2H-1,4-benzoxazin-3(4H)-one](/img/structure/B5812725.png)
![N-({[2-(trifluoromethyl)phenyl]amino}carbonothioyl)-2-thiophenecarboxamide](/img/structure/B5812753.png)
![N-[amino(1,3-benzoxazol-2-ylamino)methylene]-4-nitrobenzenesulfonamide](/img/structure/B5812762.png)
![6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole](/img/structure/B5812783.png)
![6-ethyl-3-(2-methyl-2-propen-1-yl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one](/img/structure/B5812799.png)
![3-(2-furyl)-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acrylamide](/img/structure/B5812807.png)
